Cas no 163702-07-6 (Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy-)

• Product Name: Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy-
• CAS No: 163702-07-6
• MF: C₅H₃F₉O
• MW: 250.062353372574
• MDL: MFCD00674093
• CID: 191507
• PubChem ID: 87573301
• Update Time: 2026-05-14

Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Methyl Nonafluorobutyl Ether
• 1,?1,?1,?2,?2,?3,?3,?4,?4-?nonafluoro-?4-?methoxyButane
• Butane,1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy-
• METHYL NONAFLUORO-N-BUTYL ETHER
• 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxybutane
• Methyl Perfluorobutyl Ether
• Nonafluorobutyl Methyl Ether
• Perfluorobutyl Methyl Ether
• Methyl 1,1,2,2,3,3,4,4,4-nonafluorobutyl ether
• HFE-7100
• 3m Novec 7100
• METHOXYPERFLUOROBUTANE
• METHOXYNONAFLUOROBUTANE
• methoxy nonafluorobutanes
• 1-(METHOXY)NONAFLUOROBUTANE
• Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy-
• H637A50B7U
• 1H,1H,1H-Nonafluoro-2-oxahexane
• CF3CF2CF2CF2OCH3
• C4F9OCH3
• 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy-butane
• OKIYQFLILPKULA-UHFFFAOYS

• MDL： MFCD00674093
• Inchi： 1S/C5H3F9O/c1-15-5(13,14)3(8,9)2(6,7)4(10,11)12/h1H3
• InChI Key： OKIYQFLILPKULA-UHFFFAOYSA-N
• SMILES： FC(C(OC([H])([H])[H])(F)F)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 250.00400
• Monoisotopic Mass: 250.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.500
• Melting Point: −135 °C(lit.)
• Boiling Point: 39 ºC
• Flash Point: -18 ºC
• Refractive Index: n20/D 1.3(lit.)
• PSA: 9.23000
• LogP: 3.05850
• Solubility: Not determined

Butane, 1,1,1,2,2,3,3,4,4-nonafluoro-4-methoxy- Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S23; S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether